Cas no 122001-32-5 (Benzeneacetonitrile,4-[(6-deoxy-a-L-mannopyranosyl)oxy]-)

• Product Name: Benzeneacetonitrile,4-[(6-deoxy-a-L-mannopyranosyl)oxy]-
• CAS No: 122001-32-5
• Molecular Formula: C₁₄H₁₇NO₅
• Molecular Weight: 279.28848
• CID: 140030
• PubChem ID: 129556

Benzeneacetonitrile,4-[(6-deoxy-a-L-mannopyranosyl)oxy]- Properties

Names and Identifiers

• Benzeneacetonitrile,4-[(6-deoxy-a-L-mannopyranosyl)oxy]-
• 2-[4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyphenyl]acetonitrile
• 4-(rhamnosyloxy)phenylacetonitrile
• Niazirin
• {4-[(6-deoxy-alpha-L-mannopyranosyl)oxy]phenyl}acetonitrile
• 4-(ALPHA-L-RHAMNOSYLOXY)PHENYLACETONITRILE
• DTXSID60153465
• CS-0158692
• 2-[4-(3,4,5-Trihydroxy-6-methyloxan-2-yl)oxyphenyl]acetonitrile
• 122001-32-5
• F94018
• HY-N9097
• CHEMBL446981
• 4-((6-Deoxy-alpha-L-mannopyranosyl)oxy)benzeneacetonitrile
• SCHEMBL4652379
• AKOS040762118
• 4(alpha-l-rhamnosyloxy) phenylacetonitrile
• CHEBI:191636
• Niazirine
• 2-(4-(((2S,3R,4R,5R,6S)-3,4,5-Trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)phenyl)acetonitrile
• Benzeneacetonitrile, 4-((6-deoxy-alpha-L-mannopyranosyl)oxy)-
• (4-((6-Deoxy-alpha-L-mannopyranosyl)oxy)phenyl)acetonitrile
• 4-((6-Deoxy-I+--L-mannopyranosyl)oxy)benzeneacetonitrile
• 4-[(6-Deoxy-I+--L-mannopyranosyl)oxy]benzeneacetonitrile
• 4-[(alpha-L-Rhamnosyloxy)benzyl]nitrile
• DTXCID4075956
• 4-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]benzeneacetonitrile
• (4-((6-Deoxy-I+--L-mannopyranosyl)oxy)phenyl)acetonitrile
• DA-76177
• 4-((alpha-L-Rhamnosyloxy)benzyl)nitrile

• InChIKey： OBJREHLZEIEGDU-CNJBRALLSA-N
• Inchi： InChI=1S/C14H17NO5/c1-8-11(16)12(17)13(18)14(19-8)20-10-4-2-9(3-5-10)6-7-15/h2-5,8,11-14,16-18H,6H2,1H3/t8-,11-,12+,13+,14-/m0/s1
• SMILES： N#CCC1C=CC(O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)=CC=1

Computed Properties

• Exact Mass: 279.11071
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 279.11067264g/mol
• Heavy Atom Count: 20
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 102.94
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides